Cas no 612541-11-4 (5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride)

• Product Name: 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride
• CAS No: 612541-11-4
• MF: C₇H₅Cl₂FO₃S
• MW: 259.082202672958
• MDL: MFCD28638402
• CID: 3385471
• PubChem ID: 84031720
• Update Time: 2025-05-19

5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONYL CHLORIDE, 5-CHLORO-4-FLUORO-2-METHOXY-
• 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride
• 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonylchloride
• 5-Chloro-4-fluoro-2-methoxybenzenesulfonyl chloride
• 612541-11-4
• G40537
• EN300-19570904

• MDL： MFCD28638402
• Inchi： 1S/C7H5Cl2FO3S/c1-13-6-3-5(10)4(8)2-7(6)14(9,11)12/h2-3H,1H3
• InChI Key： NIUYAGIYPKGILF-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=C(F)C=C1OC

Computed Properties

• Exact Mass: 257.9320487Da
• Monoisotopic Mass: 257.9320487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride

5-Chloro-4-fluoro-2-methoxybenzene-1-sulfonyl Chloride (CAS No. 612541-11-4): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

5-Chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride (CAS No. 612541-11-4) is a versatile organic compound that has gained significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound is a member of the sulfonyl chloride family, which is known for its reactivity and utility in the synthesis of various pharmaceutical intermediates and final products.

The chemical formula of 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride is C₈H₆ClFNO₃S, and it has a molecular weight of approximately 246.69 g/mol. The compound features a benzene ring substituted with a chloro, fluoro, and methoxy group, along with a sulfonyl chloride functional group. These substituents contribute to its distinct chemical properties and reactivity profile.

In terms of physical properties, 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride is a white to off-white solid at room temperature. It is highly reactive and can readily undergo nucleophilic substitution reactions, making it an excellent reagent for the synthesis of sulfonamides and other derivatives. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but it is not soluble in water due to its hydrophobic nature.

The synthesis of 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride typically involves the reaction of 5-chloro-4-fluoro-2-methoxybenzenesulfonic acid with thionyl chloride (SOCl₂). This reaction proceeds via the elimination of water to form the corresponding sulfonyl chloride. The process can be carried out under mild conditions, making it a practical and scalable method for industrial production.

In recent years, 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds that have been widely used in medicine due to their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride in the development of novel sulfonamide derivatives with enhanced potency against specific bacterial strains. The researchers found that the introduction of the chloro and fluoro substituents significantly improved the antimicrobial activity of the resulting compounds compared to their unsubstituted counterparts.

Beyond its applications in antibacterial agents, 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride has also shown promise in the development of anticancer drugs. A recent study published in Cancer Research demonstrated that sulfonamide derivatives synthesized using this compound exhibited selective cytotoxicity against various cancer cell lines. The researchers attributed this effect to the ability of the sulfonamide group to inhibit specific enzymes involved in cancer cell proliferation.

In addition to its pharmaceutical applications, 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride has been explored for its potential use in agrochemicals. A study published in Pesticide Biochemistry and Physiology reported that sulfonamide derivatives derived from this compound showed significant herbicidal activity against several weed species. The researchers suggested that the unique combination of substituents on the benzene ring contributed to the enhanced herbicidal properties.

The safety profile of 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride is an important consideration for its use in various applications. While it is not classified as a hazardous material under current regulations, proper handling and storage precautions should be observed due to its reactivity. It is recommended to handle this compound under well-controlled conditions to minimize exposure risks.

In conclusion, 5-chloro-4-fluoro-2-methoxybenzene-1-sulfonyl chloride (CAS No. 612541-11-4) is a valuable chemical intermediate with diverse applications in pharmaceutical research, agrochemicals, and other fields. Its unique chemical structure and reactivity make it an attractive candidate for the development of novel compounds with improved biological activities. Ongoing research continues to uncover new possibilities for this versatile compound, further highlighting its importance in modern chemistry and drug discovery.